Cas no 1806760-30-4 (6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806760-30-4
• MF: C₉H₉ClF₃NO₃
• MW: 271.62087225914
• CID: 4841387
• Update Time: 2025-10-31

6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H9ClF3NO3/c1-16-8-6(4-15)14-5(3-10)2-7(8)17-9(11,12)13/h2,15H,3-4H2,1H3
• InChI Key： KTBNOGAGQVWSMR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(CO)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 51.6

Additional information on 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol

Introduction to 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806760-30-4)

6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1806760-30-4, possesses a pyridine core substituted with functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of this compound features a chloromethyl group at the 6-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 4-position, along with a hydroxymethyl group at the 2-position. This arrangement of substituents contributes to its reactivity and potential utility in synthetic chemistry and drug discovery processes.

In recent years, there has been growing interest in pyridine derivatives due to their diverse biological activities. The presence of both electron-withdrawing and electron-donating groups in 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol enhances its potential as a building block for more complex molecules. Researchers have been exploring its role in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its ability to serve as a precursor in the synthesis of more complex pharmacophores. The chloromethyl group, for instance, can undergo various reactions such as nucleophilic addition and cross-coupling reactions, allowing for the introduction of additional functional groups. This flexibility makes it an invaluable tool in medicinal chemistry.

Recent studies have highlighted the compound's potential in the development of inhibitors for enzymes involved in disease pathways. Specifically, researchers have been investigating its efficacy as a scaffold for developing small-molecule inhibitors that can modulate the activity of enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in conditions like cancer, diabetes, and autoimmune diseases.

The trifluoromethoxy group is another key feature that contributes to the compound's unique properties. Fluoro-substituted compounds are known for their improved metabolic stability and bioavailability, making them attractive candidates for drug development. The presence of this group in 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol suggests that it may exhibit similar advantages when incorporated into drug candidates.

In addition to its synthetic utility, this compound has also shown promise in preclinical studies. Researchers have demonstrated its ability to interact with biological targets in vitro, suggesting potential therapeutic effects. For example, studies have indicated that derivatives of this compound may have anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation.

The methoxy groups at the 3-position further enhance the compound's complexity and reactivity. These groups can participate in various chemical transformations, allowing for the creation of diverse molecular structures. This versatility makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive compounds.

The hydroxymethyl group at the 2-position provides another site for functionalization, enabling further modifications to tailor the compound's properties for specific applications. This group can undergo oxidation or reduction reactions, among others, to introduce additional functional groups or alter the electronic properties of the molecule.

From a synthetic chemistry perspective, 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol is a valuable intermediate in multi-step synthetic routes. Its unique structure allows for the introduction of various substituents through well-established chemical reactions, making it a versatile building block for drug discovery efforts.

The increasing demand for high-quality intermediates in pharmaceutical research has positioned this compound as a key player in modern drug development pipelines. Its ability to undergo multiple transformations while maintaining structural integrity makes it an indispensable tool for medicinal chemists.

In conclusion, 6-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806760-30-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable asset for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.